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Compound of Interest

Compound Name: Ursolic aldehyde

Cat. No.: B12407209 Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development

Professionals

This technical whitepaper provides an in-depth analysis of ursolic aldehyde, a naturally

occurring pentacyclic triterpenoid. This document consolidates its fundamental chemical

properties, and explores its potential biological activities, drawing comparative insights from the

extensively studied and structurally similar compound, ursolic acid.

Core Chemical and Physical Data
Ursolic aldehyde is a triterpenoid compound isolated from various plant sources.[1] Its core

identity is defined by the following chemical identifiers and properties.

Property Value Source(s)

CAS Number 19132-81-1 [2]

Molecular Formula C₃₀H₄₈O₂ [2]

Molecular Weight 440.70 g/mol [1][2]

Synonyms
Urs-12-en-28-al, 3-hydroxy-,

(3β)-
[1]
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Attributed Biological Activities of Ursolic Aldehyde
While detailed, peer-reviewed experimental data specifically for ursolic aldehyde remains

limited in publicly accessible literature, preliminary information from commercial suppliers

suggests a range of potential biological activities. These attributed activities provide a

foundation for future research and validation.

According to a supplier, ursolic aldehyde has been shown to exhibit neuroprotective effects in

vitro.[2] It is also suggested to be involved in lowering blood glucose levels in diabetic mice and

to inhibit cholesterol acyltransferase (ACAT).[2] Furthermore, it is reported to inhibit the enzyme

PTP1B, which is implicated in insulin resistance, obesity, and type 2 diabetes.[2] The same

source also indicates that ursolic aldehyde may induce apoptosis in cancer cells, suggesting

potential anti-tumor properties.[2]

Comparative Analysis: Insights from Ursolic Acid
Given the structural similarity between ursolic aldehyde and ursolic acid (differing by an

aldehyde versus a carboxylic acid group at the C-28 position), the extensive body of research

on ursolic acid provides a valuable framework for understanding the potential mechanisms of

action of ursolic aldehyde.

Anti-Cancer Activity of Ursolic Acid
Ursolic acid has demonstrated significant anti-cancer effects across a variety of cancer cell

lines. Its mechanisms are multifaceted, involving the induction of apoptosis, inhibition of

proliferation, and modulation of key signaling pathways.

Quantitative Data on Ursolic Acid's Anti-Cancer Effects:
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Cell Line Activity IC₅₀ Value / Effect Reference(s)

HT29 (Colon

Adenocarcinoma)

Enhanced Anticancer

Properties

(Compound 11, a UA

conjugate)

8 µM [3]

SW480 and LoVo

(Colon Cancer)

Inhibition of Cell

Viability

20% to 83% inhibition

in SW480, 5% to 55%

in LoVo (10-60 µM)

[4]

NCI-H292 (Lung

Cancer)
Apoptotic Cell Death

Significant apoptosis

at 12 µM
[5]

A549 (Lung

Adenocarcinoma)

Reduced Proliferation,

G1-phase Arrest

Significant effects at

2–40 µM
[6]

TA cells Anti-proliferative ~5 μg/mL [7]

Experimental Protocols for Assessing Anti-Cancer Activity of Ursolic Acid:

Cell Viability and Cytotoxicity Assays:

MTT Assay: Human colon cancer cell lines (SW480 and LoVo) and normal cell lines

(CCD841 and LO2) are treated with varying doses of ursolic acid. After 48 hours, cell

viability is determined using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide

(MTT) assay.[4]

Resazurin Reduction Assay: The anti-proliferative effects of ursolic acid on Theileria

annulata-infected cells are evaluated by seeding cells in a 96-well plate and treating with a

range of concentrations. After 48 hours, cell viability is assessed by the reduction of

resazurin.[7]

Apoptosis Assays:

Flow Cytometry: The percentage of apoptotic cell death in NCI-H292 human lung cancer

cells is measured by double staining with annexin V and propidium iodide (PI) followed by

flow cytometric analysis.[5]
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DAPI Staining: NCI-H292 cells are incubated with ursolic acid, fixed, and stained with 4′,6-

diamidino-2-phenylindole (DAPI) solution. DNA condensation, a hallmark of apoptosis, is

then examined under a fluorescence microscope.[5]

Western Blot Analysis: To investigate the modulation of signaling pathways, cells are treated

with ursolic acid, and the expression and phosphorylation of key proteins (e.g., Akt, ERK,

p53, Bcl-2, Bax) are analyzed by Western blotting.[4][6]

Signaling Pathways Implicated in the Anti-Cancer Effects of Ursolic Acid:

Ursolic acid's anti-cancer activity is mediated through the modulation of multiple signaling

pathways.
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Signaling pathways modulated by ursolic acid in cancer cells.

Anti-Inflammatory Activity of Ursolic Acid
Ursolic acid has been shown to possess potent anti-inflammatory properties, primarily through

the suppression of key inflammatory mediators and signaling pathways.

Quantitative Data on Ursolic Acid's Anti-Inflammatory Effects:

Model Effect Measurement Reference(s)

Animal Models

Reduction of

inflammatory

parameters

Significant decrease

in IL-1β, IL-6, and

TNF-α in mouse

tissues

[8]

In Vitro Studies

Reduction of

inflammatory

parameters

Significant decrease

in IL-1β, IL-6, IL-8,

and TNF-α

[8]

Experimental Protocols for Assessing Anti-Inflammatory Activity of Ursolic Acid:

Cytokine Secretion Analysis: Lymphocytes and macrophages are pre-treated with ursolic

acid before stimulation with mitogens (e.g., Concanavalin A, lipopolysaccharide). The

concentration of pro-inflammatory cytokines such as IL-6 and IFN-γ in the culture

supernatant is then quantified using ELISA.[9]

Western Blot for Inflammatory Mediators: The expression of key inflammatory proteins such

as COX-2 and the phosphorylation status of signaling molecules like NF-κB are assessed by

Western blot analysis in cells treated with ursolic acid and an inflammatory stimulus.

Signaling Pathways Implicated in the Anti-Inflammatory Effects of Ursolic Acid:

The anti-inflammatory effects of ursolic acid are largely attributed to its ability to inhibit the NF-

κB signaling pathway.
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Anti-inflammatory mechanism of ursolic acid via NF-κB inhibition.

Comparative Insights from Betulinaldehyde
Betulinaldehyde, another structurally related triterpenoid aldehyde, has been shown to exhibit

anti-tumor effects in A549 lung cancer cells.[10] Studies indicate that betulinaldehyde inhibits

the viability, proliferation, and migration of these cells in a dose-dependent manner.[10] Its

mechanism of action involves the inhibition of the Akt, MAPK, and STAT3 signaling pathways

and the induction of autophagy.[10][11] The anti-cancer activity of betulinaldehyde provides a

relevant comparison for the potential mechanisms of ursolic aldehyde.

Future Directions and Conclusion
While the existing body of research on ursolic acid and related compounds provides a strong

foundation for inferring the potential bioactivities of ursolic aldehyde, there is a clear need for

dedicated studies on this specific molecule. Future research should focus on:
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In-depth in vitro and in vivo studies to validate the attributed anti-cancer, anti-inflammatory,

neuroprotective, and metabolic regulatory effects of ursolic aldehyde.

Elucidation of the specific signaling pathways modulated by ursolic aldehyde.

Quantitative analysis, including the determination of IC₅₀ values in various cell lines and

models.

Comparative studies directly comparing the potency and mechanisms of ursolic aldehyde
with ursolic acid.

In conclusion, ursolic aldehyde represents a promising natural compound with potential

therapeutic applications. The comprehensive data available for the closely related ursolic acid

serves as an invaluable guide for future research aimed at fully characterizing the

pharmacological profile of ursolic aldehyde. This technical guide is intended to be a living

document, to be updated as more specific data on ursolic aldehyde becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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